Cas no 77960-29-3 (1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)-)

• Product Name: 1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)-
• CAS No: 77960-29-3
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• MDL: MFCD02766482
• CID: 535209
• PubChem ID: 744607
• Update Time: 2025-04-19

1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)-
• 2-BENZYL-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-4-CARBOXYLIC ACID
• 2-benzyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2-benzyl-3-oxoisoindoline-4-carboxylic Acid
• 2-benzyl-7-carboxyisoindolin-1-one
• AC1LEZYC
• CTK2G5853
• HMS2844C08
• Oprea1_831182
• STK027826
• STOCK2S-44448
• cid_744607
• SR-01000479584
• CHEMBL1413942
• MFCD02766482
• SR-01000479584-1
• 2-benzyl-3-oxo-2,3-dihydro-1 h -isoindole-4-carboxylic acid
• 77960-29-3
• 3-oxo-2-(phenylmethyl)-1H-isoindole-4-carboxylic acid
• DTXSID50353538
• BDBM90827
• SB66013
• SMR000519067
• 2-Benzyl-3-oxoisoindoline-4-carboxylicacid
• MLS001209165
• TQR1107
• AB00113958-01
• CS-0359076
• 3-oxidanylidene-2-(phenylmethyl)-1H-isoindole-4-carboxylic acid
• 2-benzyl-3-oxo-1H-isoindole-4-carboxylic Acid
• 2-benzyl-3-keto-isoindoline-4-carboxylic acid
• SCHEMBL17207994
• AKOS005263894

• MDL： MFCD02766482
• Inchi： 1S/C16H13NO3/c18-15-14-12(7-4-8-13(14)16(19)20)10-17(15)9-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,19,20)
• InChI Key： FFIYKQCBUSMRHR-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)O)=CC=CC=2CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.08954328g/mol
• Monoisotopic Mass: 267.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-(phenylmethyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT